Cas no 2138000-38-9 (3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole)

• Product Name: 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole
• CAS No: 2138000-38-9
• MF: C₁₀H₈BrN₅
• MW: 278.108019828796
• CID: 6141154
• PubChem ID: 165459432
• Update Time: 2025-05-25

3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138000-38-9
• 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole
• EN300-738462

• Inchi： 1S/C10H8BrN5/c1-15-8(5-9(11)14-15)7-6-13-16-4-2-3-12-10(7)16/h2-6H,1H3
• InChI Key： ZNZCBHVYAIAMHX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=NN3C=CC=NC3=2)N(C)N=1

Computed Properties

• Exact Mass: 276.99631g/mol
• Monoisotopic Mass: 276.99631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48Ų

Additional information on 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole

Comprehensive Overview of 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole (CAS No. 2138000-38-9)

The compound 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole (CAS No. 2138000-38-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazolo[1,5-a]pyrimidine derivative is characterized by a brominated pyrazole moiety, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases.

In recent years, the demand for small-molecule inhibitors targeting specific enzymes has surged, driven by advancements in personalized medicine and cancer therapy. The 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole structure aligns with this trend, as its core framework is often explored in drug discovery programs. Its pyrimidine-pyrazole hybrid architecture is reminiscent of several FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. This compound’s CAS No. 2138000-38-9 is frequently queried in patent databases, reflecting its commercial and scientific relevance.

From a synthetic perspective, the introduction of a bromo substituent at the 3-position of the pyrazole ring offers versatile functionalization opportunities. This feature is critical for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. The compound’s methyl group at the 1-position further stabilizes the structure, reducing undesired side reactions during derivatization. Such properties make it a preferred choice for constructing high-value intermediates in multi-step syntheses.

Beyond pharmaceuticals, 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole has potential applications in material science. Its conjugated system and electron-rich heterocycles are being investigated for use in organic electronics, such as OLEDs or photovoltaic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance, a topic increasingly explored in scientific forums and search engines.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are optimizing synthetic routes to minimize waste and improve atom economy, addressing the growing demand for sustainable chemical processes. Questions like “How to synthesize pyrazolo[1,5-a]pyrimidines efficiently?” or “What are the eco-friendly alternatives for brominated intermediates?” are trending in AI-driven literature searches, reflecting the compound’s alignment with modern research priorities.

In summary, 3-bromo-1-methyl-5-{pyrazolo[1,5-a]pyrimidin-3-yl}-1H-pyrazole (CAS No. 2138000-38-9) represents a versatile and scientifically significant molecule. Its applications span drug development, catalysis, and functional materials, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to remain a key player in cutting-edge research.